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Chemical Profile and Environmental Occurrence
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Compound Focus: Perfluorotetradecanoic acid

CAS No.: 376-06-7

Cat. No.: S773466

Perfluorotetradecanoic acid (PFTeDA), with the CAS Number 376-06-7, is a 14-carbon long-chain
perfluorinated alkyl acid (PFAA) [1] [2]. Its molecular formula is C;4HF5,0,, and it has a molecular weight

of 714.11 g/mol [3]. It is primarily used as an analytical standard [4].

This compound has been detected in various environmental samples across the globe, indicating its persistent

and bioaccumulative nature. The table below summarizes its documented environmental presence.

Source | Location Detected Concentration Matrix

Shellfish, France [1] [2] 0.014 - 0.667 ng/g Wet weight

Wastewater Sludge, Asia [1] [2] Up to 46 ng/g Wet weight

Drinking Water, USA [1] [2] 0.13 ng/L (Minimum Reporting Treated and source
Level) water

Microplastics, Pearl River Delta, China Average 0.67 ng/g (Max 11.3 Dry weight

[1][2] ng/g)

Children's Serum, Taiwan [1] [2] 27.4 - 30.7 ng/mL Serum lipid

Experimental Context from Toxicity Studies
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While not a direct analytical protocol, a recent toxicity study on zebrafish provides insight into how PFTeDA

is handled in a laboratory setting, which can inform your own method development [1] [2].

e Chemical Source and Purity: The study used PFTeDA (PESTANAL, analytical standard) purchased
from Millipore-Sigma with a documented purity of 296% [1] [2]. Other suppliers, like Santa Cruz
Biotechnology, also offer the compound with a purity of 296% [3].

e Stock Solution Preparation: A stock solution was prepared using an Embryo-Rearing Medium
(ERM). The ERM used had a pH of 7.2 + 0.1 and contained NaCl, KCI, Na,HPO,, CaCl,, KH,POy,,
MgSQO,, and NaHCOg [1] [2].

¢ Exposure Concentrations: The stock solution was stored at -20°C in brown glass vials. Working
exposure solutions (e.g., 0.01, 0.1, 1, and 10 uM) were made fresh daily by diluting the stock in ERM
[1][2].

Suggested Analytical Approaches and Pathways

The search results indicate that PFTeDA can be quantified in complex matrices, though detailed LC-MS/MS

parameters are not specified.

e Recommended Techniques: PFTeDA can be analyzed in water samples and biological tissues like
Anguilla anguilla (eel) using high-performance liquid chromatography (HPLC) [4]. Given that LC-
MS/MS is the gold standard for PFAS analysis, it is the implied detection method.

¢ Regulatory Methods: The analytical standard is certified as suitable for use in several established
environmental testing protocols, which can serve as a starting point for your method development [4].
These include:

EPA 1633: Analysis of PFAS in various environmental matrices.

EPA 537.1 & EPA 8327: Determination of PFAS in drinking water.

ASTM D7979 & ASTM D7968: Standard test methods for PFAS in soil and water.

ISO 21675: Determination of PFAS in water using LC-MS/MS.

[e]

[e]

o

o

The following diagram outlines the core workflow for developing an analytical method for PFTeDA, based

on the information gathered.
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Method Development
for PFTeDA Analysis

Sample Collection Refer to Established
(Water, Tissue, Sludge) Methods (e.g., EPA 1633)

Sample Preparation Use Certified
(Extraction & Cleanup) Analytical Standard

Instrumental Analysis Consult Environmental
(LC-MS/MS) Concentration Data

Data Analysis &
Quantification

Click to download full resolution via product page

Toxicity and Biological Pathways

Understanding the compound's biological effects is crucial for contextualizing analysis results, particularly in

tissue samples. Research on zebrafish embryos/larvae and mussels has revealed key toxicity mechanisms.

¢ Mitochondrial Damage and Oxidative Stress: In zebrafish, exposure to 10 uM PFTeDA increased
the expression of mitochondrial-related genes (cox1, mt-nd3) and oxidative stress-related genes (cat,
hsp70, hsp90a), indicating a targeted toxic effect on cellular energy centers and defense mechanisms
(1] [2].

¢ Reproductive and Respiratory Toxicity: A study on Mytilus trossulus (a mussel) showed that
environmentally relevant levels of PFTeDA can cause regressive changes and gill edema, affecting
both reproductive and respiratory functions [5].

e Endocrine Disruption Potential: While specific data for PFTeDA is limited, a closely related
compound, perfluorotridecanoic acid (PFTrDA), caused a decrease in testosterone production in male
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zebrafish, suggesting that long-chain PFAAs may pose endocrine risks [1] [2].

The diagram below summarizes the observed biological pathway of PFTeDA toxicity in aquatic organisms.
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A Guide for Protocol Development

To establish a robust LC-MS/MS protocol for PFTeDA, I recommend the following steps to bridge the

identified information gaps:

¢ Consult Referenced Standard Methods: Obtain the full documents for the EPA, ASTM, and ISO
methods mentioned in the supplier's documentation [4]. These will provide validated frameworks for
sample preparation, chromatography, and mass spectrometry parameters that you can adapt for
PFTeDA.
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e Prioritize Tissue-Specific Extraction: Given the compound's propensity to bioaccumulate in
shellfish and fish [1] [2], focus on developing or adapting an efficient solid-phase extraction (SPE)
method for complex tissue matrices.

e Leverage Chemical Properties: Use the provided molecular formula (C,4HF,70,) and weight

(714.11 g/moal) to predict optimal MS/MS fragmentation patterns and select appropriate precursor and
product ions for Multiple Reaction Monitoring (MRM).

¢ Validate with Real Environmental Samples: Use the reported environmental concentrations (e.g.,
from French shellfish or US drinking water) as a benchmark to test and validate the sensitivity and
accuracy of your developed method [1] [2].

I hope this structured compilation of available data provides a solid starting point for your work. Should you

require further clarification or need to explore specific aspects in more depth, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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